1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine

• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: [1-(benzenesulfonyl)pyrrolidin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C16H22N2O3S/c19-16(17-11-5-2-6-12-17)15-10-7-13-18(15)22(20,21)14-8-3-1-4-9-14/h1,3-4,8-9,15H,2,5-7,10-13H2
• InChI Key: LTUSQGOQQCNPCZ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2CCCN2S(=O)(=O)C3=CC=CC=C3

Description

1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine, also known as PSPC, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. PSPC is a potent inhibitor of the protein-protein interaction between the transcription factor STAT3 and its upstream activator, JAK2. This interaction plays a critical role in the development and progression of various cancers and inflammatory diseases.

Mechanism of Action

1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine binds to the SH2 domain of STAT3 and prevents the interaction between STAT3 and JAK2. This interaction is critical for the activation of STAT3 and downstream signaling. By inhibiting this interaction, 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine prevents STAT3 activation and downstream signaling, leading to anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects
1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine has been shown to have anti-tumor and anti-inflammatory effects in preclinical models. In cancer models, 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammatory disease models, 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine has been shown to reduce inflammation and improve disease symptoms.

Advantages and Limitations for Lab Experiments

One advantage of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine is its potency and specificity for STAT3 inhibition. This allows for targeted inhibition of the STAT3 signaling pathway without affecting other signaling pathways. One limitation of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine is its solubility, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine research. One direction is to optimize the synthesis method to improve the solubility and bioavailability of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine. Another direction is to investigate the efficacy of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine in combination with other therapies, such as chemotherapy or immunotherapy. Additionally, further preclinical studies are needed to determine the safety and efficacy of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine in vivo. Finally, clinical trials are needed to determine the potential therapeutic applications of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine in cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine involves a series of chemical reactions that result in the formation of the final compound. The first step involves the reaction of 2-pyrrolidinone with p-toluenesulfonyl chloride to form 1-(p-toluenesulfonyl)-2-pyrrolidinone. This intermediate is then reacted with piperidine and triethylamine to form 1-(p-toluenesulfonyl)-2-piperidinone. The final step involves the reaction of 1-(p-toluenesulfonyl)-2-piperidinone with hydrazine hydrate to form 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine.

Scientific Research Applications

1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine has been extensively studied for its potential therapeutic applications in cancer and inflammatory diseases. The protein-protein interaction between STAT3 and JAK2 is a critical signaling pathway that is dysregulated in many cancers and inflammatory diseases. 1-{[1-(Phenylsulfonyl)-2-pyrrolidinyl]carbonyl}piperidine has been shown to inhibit this interaction, leading to the inhibition of STAT3 activation and downstream signaling. This inhibition has been shown to have anti-tumor and anti-inflammatory effects in preclinical models.